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Compound of Interest

Compound Name: Methotrexate Hydrate

Cat. No.: B15562825

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of

methotrexate hydrate solutions in cell culture experiments. Methotrexate is a potent anti-

metabolite and anti-folate agent widely used in cancer research and for the selection of

transfected cells.

Mechanism of Action
Methotrexate's primary mechanism of action is the competitive inhibition of dihydrofolate

reductase (DHFR), an enzyme crucial for the synthesis of purines and pyrimidines, which are

essential for DNA synthesis and cellular replication.[1][2][3] By blocking DHFR, methotrexate

depletes the intracellular pool of tetrahydrofolate (THF), a vital cofactor in the synthesis of

thymidylate and purine nucleotides. This disruption of DNA synthesis ultimately leads to cell

cycle arrest and apoptosis.[2]

Beyond its role as a DHFR inhibitor, methotrexate's anti-inflammatory effects are attributed to

its ability to increase adenosine levels.[2][4] Polyglutamated methotrexate can inhibit 5-

aminoimidazole-4-carboxamide ribonucleotide (AICAR) transformylase (ATIC), leading to an

accumulation of intracellular AICAR and subsequent release of adenosine.[2][4][5] Adenosine,
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in turn, acts on its receptors to produce anti-inflammatory effects.[2][4] Recent evidence also

suggests that methotrexate can inhibit the Janus kinase (JAK)-signal transducer and activator

of transcription (STAT) pathway, which is central to inflammatory and immune responses.[2][5]

[6]

Applications in Cell Culture
Anticancer Drug Studies: Methotrexate is extensively used to study its cytotoxic and anti-

proliferative effects on various cancer cell lines.[7][8][9]

Selection Agent: It is employed in gene expression systems, particularly for the selection of

cells that have been successfully transfected with a DHFR-expressing plasmid.[10]

Immunosuppressive Studies: Its immunosuppressive properties are investigated in in vitro

models of autoimmune and inflammatory diseases.[11]

Quantitative Data Summary
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Parameter Value Solvent/Conditions Source(s)

Molecular Weight
454.44 g/mol

(anhydrous)
- [1][12]

Solubility

Insoluble
Water, Ethanol,

Chloroform, Ether
[1][3]

~3 mg/mL DMSO [12]

~14 mg/mL
Dimethylformamide

(DMF)
[12]

~1 mg/mL PBS (pH 7.2) [12]

Soluble

Dilute solutions of

alkali hydroxides (e.g.,

NaOH) and

carbonates

[1][3]

Storage (Powder)
-20°C, protected from

light
- [1]

Stock Solution

Stability

At least 3 years

(powder at -20°C)
- [1]

~1 week (diluted

stock)
4-8°C [1][3]

~1 month (diluted

stock)
-20°C [1][3]

Working

Concentration

Varies by cell line and

application (typically

nM to µM range)

Cell Culture Medium [7][8][9]

IC50 Values
~10⁻⁸ M (Saos-2 and

Daoy cell lines)
Cell Culture Medium [7]
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Preparation of a 10 mM Methotrexate Stock Solution
This protocol describes the preparation of a 10 mM stock solution of methotrexate hydrate. As

methotrexate is insoluble in water and ethanol, a small amount of sodium hydroxide (NaOH) is

used for initial dissolution.[1][3]

Materials:

Methotrexate hydrate powder (e.g., Sigma-Aldrich A6770)

1 M Sodium Hydroxide (NaOH) solution, sterile

Sterile cell culture grade water or saline

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringes

Procedure:

Weighing: Accurately weigh the desired amount of methotrexate hydrate powder in a sterile

microcentrifuge tube or weighing boat. For example, to prepare 10 mL of a 10 mM solution,

weigh 45.44 mg of methotrexate (anhydrous molecular weight).

Dissolution: Add a minimum amount of 1 M NaOH dropwise to the methotrexate powder to

dissolve it completely. Gently vortex or swirl the tube to aid dissolution.

Dilution: Once the methotrexate is fully dissolved, bring the final volume to 10 mL with sterile

cell culture grade water or saline. For example, if you used 100 µL of 1 M NaOH, add 9.9 mL

of sterile water.

Sterilization: Sterile filter the 10 mM methotrexate stock solution using a 0.22 µm syringe

filter into a sterile conical tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 100 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C, protected from
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light.[1] The diluted stock is stable for about a month at -20°C.[1][3]

Preparation of a Methotrexate Working Solution in Cell
Culture Medium
This protocol details the dilution of the stock solution to the final working concentration in cell

culture medium.

Materials:

10 mM Methotrexate stock solution (prepared as above)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Sterile serological pipettes and pipette tips

Sterile conical tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM methotrexate stock solution at room

temperature.

Serial Dilution (Example for a 10 µM working solution):

Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL of

complete cell culture medium in a sterile microcentrifuge tube. This results in a 100 µM

intermediate solution.

Prepare the final working solution by adding 1 mL of the 100 µM intermediate solution to 9

mL of complete cell culture medium in a sterile conical tube. This yields a final working

concentration of 10 µM.

Application to Cells: Remove the existing medium from your cell culture plates and replace it

with the medium containing the desired final concentration of methotrexate.

Incubation: Incubate the cells for the desired experimental duration. The effective

concentration and exposure time will vary depending on the cell line and the specific assay
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being performed.[9]

Note: The final concentration of NaOH in the cell culture medium should be negligible and not

affect the pH of the medium. Always perform a vehicle control (medium with the equivalent

amount of NaOH and diluent) in your experiments.
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Caption: Workflow for preparing methotrexate hydrate solutions.
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Caption: Simplified signaling pathway of Methotrexate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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